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Compound of Interest

Compound Name: Reactive Black 31

Cat. No.: B1172413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C.I. Reactive Black 31, a widely

used dye in the textile industry. This document collates known synonyms, key technical data,

and available information on its synthesis and application methodologies.

Synonyms and Technical Data
C.I. Reactive Black 31 is known by a multitude of synonyms across different suppliers and

regions. A consolidated list of these names and associated technical data is presented below

for easy reference.
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Identifier Type Identifier

Primary Name C.I. Reactive Black 31

CAS Registry Number 12731-63-4[1][2]

Molecular Formula
C29H18CuN6Na4O17S4 or

C29H20N6O17S4.4Na[1][2]

Molecular Weight 1006.25[1]

Synonyms Akreact Black RL[1]

Britasol Black N[2][3]

C.I.Reaction Black 31[2][3]

Dinazol Black RL[3]

Duasyn Black KRL-SF[3]

Duasyn Black RL-SF-VP 228[3]

Indofix Black VRI[1][3]

Mohizol Black RL[1]

Navictive Black RL[3]

Orco Reactive Black RRL[1]

Reaction Black RL[3]

Reactive Black KN-RL[1]

Reactive Black RL[1]

Reactofix Supra Black HRL[1][3]

Reactron Black RL[1]

Remazol Black RL[1][3]

Vipazol Black HR[3]

Logical Relationship of Synonyms
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The following diagram illustrates the relationship between the primary designation, C.I.

Reactive Black 31, and its various synonyms.

Synonyms

C.I. Reactive Black 31

Reactive Black KN-RL

Reactive Black RL

Akreact Black RL

Indofix Black VRI

Mohizol Black RL

Orco Reactive Black RRL

Reactofix Supra Black HRL

Reactron Black RL

Remazol Black RL

Dinazol Black RL

Britasol Black N

Vipazol Black HR

Navictive Black RL

Reaction Black RL

Duasyn Black KRL-SF
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Synonym Relationship Diagram

Methodologies
While detailed, step-by-step experimental protocols for the synthesis and application of C.I.

Reactive Black 31 are not readily available in the public domain, the following sections

summarize the general methodologies found in the literature.

Synthesis
The manufacturing process for C.I. Reactive Black 31 involves a multi-step chemical synthesis.

The general procedure is as follows:

First Diazotization and Coupling: The synthesis begins with the diazotization of an aromatic

amine, followed by a coupling reaction with a suitable coupling component.

Second Diazotization and Coupling: Another aromatic amine is diazotized and then coupled

with the product from the first coupling step.

Coppering: The resulting molecule is then treated with a copper salt to form the final copper-

complexed dye.

Isolation and Finishing: The dye is isolated from the reaction mixture, typically by salting out,

followed by filtration, drying, and grinding to obtain the final product.

It is important to note that specific reactants, reaction conditions (temperature, pH, time), and

purification methods are proprietary and not publicly disclosed.

Application in Cotton Dyeing
C.I. Reactive Black 31 is primarily used for dyeing cellulosic fibers such as cotton. The general

procedure for its application involves the following stages:

Dye Bath Preparation: The dye is dissolved in water to create the dyebath. Electrolytes, such

as sodium chloride or sodium sulfate, are added to assist in the exhaustion of the dye onto

the fiber.
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Dyeing: The cotton material is immersed in the dyebath, and the temperature is typically

raised to an optimal level for the specific reactive group of the dye.

Fixation: An alkali, such as sodium carbonate or sodium hydroxide, is added to the dyebath

to raise the pH. This initiates the chemical reaction between the dye and the hydroxyl groups

of the cellulose, forming a covalent bond.

Washing and Soaping: After the fixation step, the dyed material is thoroughly rinsed with

water to remove any unfixed dye. This is followed by a soaping treatment at or near the boil

to remove hydrolyzed dye and improve fastness properties.

The exact parameters for dyeing, including dye concentration, liquor ratio, salt concentration,

alkali type and concentration, temperature, and time, will vary depending on the specific shade

required and the equipment used.

Analytical Methods
The analysis of C.I. Reactive Black 31 and other reactive dyes typically involves techniques

such as:

High-Performance Liquid Chromatography (HPLC): Used for separation and quantification of

the dye and any impurities.

UV-Visible Spectrophotometry: Employed to determine the dye concentration and to assess

its spectral characteristics.

Detailed analytical methods with specific mobile phases, columns, and detection wavelengths

for C.I. Reactive Black 31 are not widely published and would likely need to be developed and

validated in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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